Cas no 4122-57-0 (3-Methoxyisobenzofuran-1(3H)-one)

3-Methoxyisobenzofuran-1(3H)-one structure
4122-57-0 structure
Product Name:3-Methoxyisobenzofuran-1(3H)-one
CAS No:4122-57-0
MF:C9H8O3
MW:164.158022880554
MDL:MFCD01652196
CID:926721
PubChem ID:87560625
Update Time:2025-09-24

3-Methoxyisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxyisobenzofuran-1(3H)-one
    • 3-Methoxyphthalide
    • 3-methoxy-1(3H)-Isobenzofuranone
    • 3-methoxy-2-benzofuran-1(3H)-one
    • 3-methoxy-3H-2-benzofuran-1-one
    • NSC408564
    • KSC497S3R
    • OIIJJGAFRGJQSQ-UHFFFAOYSA-N
    • 3-methoxy-3H-isobenzofuran-1-one
    • FCH920857
    • SBB087785
    • 3-methoxy-3-hydroisobenzofuran-1-one
    • 3-Methoxyisobenzo[b]furan-1(3H)-one
    • LS40148
    • 3-Methoxy-2
    • 3-methoxy-1,3-dihydro-2-benzofuran-1-one
    • CS-0186840
    • DB-024598
    • 3-Methoxy-2-isobenzofuran-1(3H)-one
    • AKOS004907326
    • NSC-408564
    • M2007
    • A847582
    • 4122-57-0
    • 3-Methoxyphthalide; NSC 408564; 3-Methoxy-1(3H)-isobenzofuranone;3-Methoxy-2-benzofuran-1(3H)-one; 3-Methoxy-3H-isobenzofuran-1-one
    • 1(3H)-ISOBENZOFURANONE-3-METHOXYL
    • AI-942/25034663
    • MFCD01652196
    • AS-60992
    • DTXSID70875863
    • NSC 408564
    • SCHEMBL2631833
    • AC7707
    • SY017409
    • MDL： MFCD01652196
    • Inchi： 1S/C9H8O3/c1-11-9-7-5-3-2-4-6(7)8(10)12-9/h2-5,9H,1H3
    • InChI Key： OIIJJGAFRGJQSQ-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2C1OC)=O

Computed Properties

  • Exact Mass: 164.04700
  • Monoisotopic Mass: 164.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.25
  • Melting Point: 43.0 to 47.0 deg-C
  • Boiling Point: 146°C/12mmHg(lit.)
  • Flash Point: 119.5℃
  • Refractive Index: 1.559
  • PSA: 35.53000
  • LogP: 1.50200

3-Methoxyisobenzofuran-1(3H)-one Security Information

3-Methoxyisobenzofuran-1(3H)-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methoxyisobenzofuran-1(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY017409-5g
3-Methoxyphthalide
 4122-57-0 ≥95%
5g
 ¥984.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY017409-25g
3-Methoxyphthalide
 4122-57-0 ≥95%
25g
 ¥2453.12 2025-04-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD227245-1g
3-Methoxyisobenzofuran-1(3H)-one
 4122-57-0 98%
1g
 ￥230.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD227245-5g
3-Methoxyisobenzofuran-1(3H)-one
 4122-57-0 98%
5g
 ￥820.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD227245-10g
3-Methoxyisobenzofuran-1(3H)-one
 4122-57-0 98%
10g
 ￥1394.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD227245-250mg
3-Methoxyisobenzofuran-1(3H)-one
 4122-57-0 98%
250mg
 ￥89.0 2024-04-18
TRC
M263270-250mg
3-Methoxyisobenzofuran-1(3H)-one
 4122-57-0
250mg
 $ 64.00 2023-09-07
TRC
M263270-1g
3-Methoxyisobenzofuran-1(3H)-one
 4122-57-0
1g
 $ 98.00 2023-09-07
TRC
M263270-2.5g
3-Methoxyisobenzofuran-1(3H)-one
 4122-57-0
2.5g
 $ 161.00 2023-09-07
TRC
M263270-5g
3-Methoxyisobenzofuran-1(3H)-one
 4122-57-0
5g
 $ 225.00 2022-06-04

3-Methoxyisobenzofuran-1(3H)-one Production Method

Production Method 1

581-40-8 581-40-8
4122-57-0 4122-57-0
643-79-8 643-79-8
4122-56-9 4122-56-9
22882-31-1 22882-31-1
87656-31-3 87656-31-3
131-11-3 131-11-3
Reaction Conditions
1.1 Reagents: Ozone Solvents: Methanol
Reference
Aqueous ozonolysis products of methyl- and dimethylnaphthalenes
Gaul, Michael D.; et al, Environmental Science and Technology, 1987, 21(8), 777-84

3-Methoxyisobenzofuran-1(3H)-one Raw materials

3-Methoxyisobenzofuran-1(3H)-one Preparation Products

3-Methoxyisobenzofuran-1(3H)-one Related Literature

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